1-(5-chloro-2-methoxyphenyl)-4-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-4-[1-(2-oxo-2-piperidin-1-ylethyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C25H27ClN4O3/c1-33-22-10-9-18(26)14-21(22)29-15-17(13-23(29)31)25-27-19-7-3-4-8-20(19)30(25)16-24(32)28-11-5-2-6-12-28/h3-4,7-10,14,17H,2,5-6,11-13,15-16H2,1H3
• InChI Key: VNFPEVCXBBGNSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N5CCCCC5
• Molecular Formula: C25H27ClN4O3
• Molecular Weight: 467.0 g/mol

Description

1-(5-chloro-2-methoxyphenyl)-4-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C25H27ClN4O3 and its molecular weight is 466.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of novel compounds related to the mentioned chemical structure with antimicrobial activities. For instance, a study explored the synthesis of new pyridine derivatives and their antimicrobial activities, showcasing the chemical versatility and potential therapeutic applications of such compounds (Patel, Agravat, & Shaikh, 2011).

Antiulcer Agents

Another application involves the synthesis of imidazo[1,2-a]pyridines as potential antiulcer agents. These compounds have been synthesized with the aim of evaluating their antisecretory and cytoprotective properties, indicating their relevance in the development of new therapeutic agents for ulcer treatment (Starrett, Montzka, Crosswell, & Cavanagh, 1989).

Molecular Docking Studies

The compound and its derivatives have also been subject to molecular docking studies, particularly focusing on their potential as EGFR inhibitors in cancer therapy. A detailed study provided insights into their anti-cancer properties, stability, and interaction with the target protein, underscoring the significance of such compounds in medicinal chemistry research (Karayel, 2021).

Novel Synthesis Approaches

Research into efficient synthesis methods for related compounds has yielded novel benzo[4,5]imidazo[1,2-a]pyridine derivatives. These findings contribute to the broader understanding of chemical synthesis techniques and open new avenues for the development of pharmacologically active molecules (Goli-Garmroodi et al., 2015).

Anti-Alzheimer's Activity

Furthermore, N-benzylated (pyrrolidin-2-one)/(imidazolidin-2-one) derivatives have been synthesized and evaluated for their anti-Alzheimer's activity. This highlights the potential of compounds within this chemical class for the treatment of neurodegenerative diseases (Gupta, Ojha, Yadav, Pant, & Yadav, 2020).